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Compound of Interest

Compound Name: Vinyltriethoxysilane

Cat. No.: B1683064

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltriethoxysilane (VTES) is a bifunctional organosilicon compound widely utilized across
various scientific and industrial sectors. Its unique molecular structure, featuring a reactive vinyl
group and hydrolyzable ethoxy groups, allows it to act as a crucial intermediary for bonding
organic polymers to inorganic substrates. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and key applications of
vinyltriethoxysilane, with a focus on its role as a coupling agent. Detailed reaction
mechanisms and experimental protocols are presented to facilitate its practical application in
research and development.

Chemical Structure and Identification

Vinyltriethoxysilane is systematically named ethenyl(triethoxy)silane. Its structure consists of
a central silicon atom bonded to a vinyl group (-CH=CH3z) and three ethoxy groups (-
OCH2CHs).

DOT Script for Chemical Structure of Vinyltriethoxysilane:

Figure 1: Chemical Structure of Vinyltriethoxysilane.
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Identifier Value

IUPAC Name Ethenyl(triethoxy)silane

CAS Number 78-08-0

Molecular Formula CsH1803Si

Molecular Weight 190.31 g/mol

InChl Key FWDBOZPQNFPOLF-UHFFFAOYSA-N
SMILES CCO--INVALID-LINK--(OCC)OCC

Physicochemical Properties

Vinyltriethoxysilane is a colorless liquid with a characteristic fruity odor.[1] A summary of its

key physical and chemical properties is presented in the table below.

Property Value Reference(s)
Appearance Colorless liquid [1112]

Boiling Point 160-161 °C [2]

Melting Point <0°C [3]

Density 0.903 g/cm3 at 25 °C [2][4]
Refractive Index 1.397 - 1.399 at 20 °C [31[5]

Flash Point 34 °C [31[4]

Vapor Pressure 7 hPa at 20 °C [3]

Solubility

Decomposes in water; miscible

[3][5]

with organic solvents

Chemical Reactivity: Hydrolysis and Condensation

The utility of vinyltriethoxysilane as a coupling agent stems from the reactivity of its

ethoxysilyl groups. These groups undergo hydrolysis in the presence of water to form reactive
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silanol groups (Si-OH). Subsequently, these silanol groups can condense with each other to
form stable siloxane bonds (Si-O-Si) or with hydroxyl groups on the surface of inorganic
substrates. This process can be catalyzed by either acids or bases.

DOT Script for Hydrolysis and Condensation of Vinyltriethoxysilane:

Hydrolysis

Vinyltriethoxysilane
(R-Si(OEY)3)

Vinylsilanetriol

L= TR > (R-Si(OH)3)

——» - 3EtOH

Condensation

2 x Vinylsilanetriol | Siloxane Bond Formation
(R-Si(OH)3) ] (R-Si-O-Si-R)

Click to download full resolution via product page

Figure 2: Hydrolysis and Condensation of Vinyltriethoxysilane.

Application as a Coupling Agent

Vinyltriethoxysilane is extensively used as a coupling agent to improve the adhesion between
inorganic fillers (e.qg., glass fibers, silica) and organic polymer matrices (e.g., polyethylene,
polypropylene). The dual functionality of the molecule is key to this application. The ethoxy
groups hydrolyze and form covalent bonds with the inorganic surface, while the vinyl group can
copolymerize or graft onto the organic polymer. This creates a strong and durable interface,
enhancing the mechanical properties and moisture resistance of the composite material.

DOT Script for Vinyltriethoxysilane as a Coupling Agent:

ydrolysis
Condensation

~ (Si-O-Substrate bond)
Polymerization/

Grafting
(C-C bond)

Inorganic Surface
(-OH groups)

Vinyltriethoxysilane Polymer Matrix
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Figure 3: Mechanism of Action as a Coupling Agent.

Experimental Protocols
Synthesis of Vinyltriethoxysilane

The following protocol is based on the reaction of vinyltrichlorosilane with ethanol.
Materials:

e Vinyltrichlorosilane

e Anhydrous Ethanol

e Magnesium Ethylate (for neutralization)

Procedure:

In a reaction vessel equipped for distillation, add vinyltrichlorosilane.

e Slowly add anhydrous ethanol to the vinyltrichlorosilane in a 3:1 molar ratio. The addition
rate should be controlled to maintain the reaction temperature between 10-40 °C under
vacuum (550-700 mmHg).

o During the addition, continuously remove the by-product, hydrochloric acid, using an acid
absorption unit.

» After the addition is complete, collect the distilled vinyltriethoxysilane.

e For neutralization, add 3-5% magnesium ethylate to the collected vinyltriethoxysilane and
reflux at 70-90 °C for 3-4 hours, or until the pH is between 7 and 9.

Surface Modification of Silica Nanoparticles

This protocol details the functionalization of silica nanoparticles with vinyltriethoxysilane.

Materials:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1683064?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/product/b1683064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Silica Nanoparticles

Anhydrous Toluene or Ethanol

Vinyltriethoxysilane (VTES)

Triethylamine (optional catalyst)

Procedure:

e Disperse the silica nanoparticles in anhydrous toluene or ethanol in a round-bottom flask.
e Add the desired amount of vinyltriethoxysilane to the nanoparticle suspension.

o Optionally, add a catalytic amount of triethylamine.

» Reflux the mixture with stirring for 12-24 hours under an inert atmosphere (e.g., nitrogen).
e Cool the reaction mixture to room temperature.

o Collect the functionalized nanoparticles by centrifugation.

o Wash the nanoparticles thoroughly with fresh solvent to remove unreacted silane.

» Dry the modified nanoparticles under vacuum.

Conclusion

Vinyltriethoxysilane is a versatile and indispensable chemical for researchers and
professionals in materials science and drug development. Its ability to bridge the organic-
inorganic interface through a well-understood hydrolysis and condensation mechanism makes
it a powerful tool for enhancing the properties of composite materials. The provided data and
protocols serve as a foundational guide for the effective and safe application of
vinyltriethoxysilane in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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